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Introduction
The Dihydrorhodamine 123 (DHR) assay is a robust and widely utilized flow cytometry-based

method for assessing the oxidative burst capacity of phagocytes, primarily neutrophils and

monocytes, in whole blood. This assay is a cornerstone in the diagnosis of Chronic

Granulomatous Disease (CGD), a primary immunodeficiency characterized by the inability of

phagocytes to produce reactive oxygen species (ROS) to kill certain pathogens.[1][2] Beyond

CGD diagnostics, the DHR assay serves as a valuable tool in drug development and

immunological research to evaluate the impact of various compounds on phagocyte function.[3]

This application note provides a comprehensive overview of the DHR 123 whole blood assay,

including the underlying principles, a detailed experimental protocol, and data interpretation

guidelines.

Principle of the Assay:

The DHR assay relies on the cell-permeable, non-fluorescent dye Dihydrorhodamine 123.

Inside phagocytes, upon stimulation, the NADPH oxidase complex is activated, leading to the

production of superoxide and subsequently hydrogen peroxide. Dihydrorhodamine 123 is

oxidized by these ROS, primarily through the action of myeloperoxidase, into the highly

fluorescent compound Rhodamine 123. The intensity of the green fluorescence emitted by
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Rhodamine 123 is directly proportional to the amount of ROS produced and can be quantified

on a per-cell basis using flow cytometry.

Signaling Pathway of Neutrophil Oxidative Burst
The activation of the NADPH oxidase complex is a critical step in the oxidative burst. The

following diagram illustrates the key components and their assembly upon cellular stimulation.
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Start: Collect Whole Blood
(Sodium Heparin)

Aliquot 100 µL Whole Blood
into Tubes

Add DHR 123 Working Solution

Incubate at 37°C for 15 min

Add PMA (Stimulated Sample) Add Buffer (Unstimulated Control)

Incubate at 37°C for 15-45 min

Lyse Red Blood Cells

Wash and Centrifuge

Fix Cells (Optional)

Acquire on Flow Cytometer

Analyze Data
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Forward vs. Side Scatter Plot

Gate on Granulocytes
(High SSC)

Gate on Monocytes
(Intermediate SSC)

Fluorescence Histogram
(Rhodamine 123)

Unstimulated Sample:
Low Fluorescence Peak

Stimulated Sample:
Fluorescence Shift

Calculate Stimulation Index (SI):
(MFI Stimulated) / (MFI Unstimulated)

Interpretation

Normal Function:
Significant Increase in SI

CGD:
No or Minimal Increase in SI

X-linked CGD Carrier:
Bimodal Population
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b035253?utm_src=pdf-body-img
https://www.benchchem.com/product/b035253?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cytometry.org [cytometry.org]

2. turkishimmunology.org [turkishimmunology.org]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Dihydrorhodamine 123 Whole Blood Assay: A Detailed
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035253#dihydrorhodamine-123-whole-blood-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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